Cas no 473826-03-8 (N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide)

N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide is a synthetic organic compound featuring a prop-2-enamide core substituted with a cyano group, a 4-chlorobenzyl moiety, and a 4-ethoxy-2-hydroxyphenyl fragment. This structure suggests potential utility in pharmaceutical or agrochemical applications due to its multifunctional groups, which may confer bioactivity or serve as an intermediate in further synthesis. The presence of both electron-withdrawing (cyano, chloro) and electron-donating (ethoxy, hydroxy) substituents enhances its reactivity and selectivity in chemical transformations. Its well-defined molecular architecture allows for precise modifications, making it a candidate for research in medicinal chemistry or material science. The compound's stability and solubility profile further support its suitability for experimental or industrial use.

N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide structure

473826-03-8 structure

Product Name:N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide

CAS No:473826-03-8

MF:C₁₉H₁₇ClN₂O₃

MW:356.802883863449

CID:6318764

PubChem ID:2432944

Update Time:2025-10-29

N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide
- 473826-03-8
- EN300-26581068
- Inchi： 1S/C19H17ClN2O3/c1-2-25-17-8-5-14(18(23)10-17)9-15(11-21)19(24)22-12-13-3-6-16(20)7-4-13/h3-10,23H,2,12H2,1H3,(H,22,24)/b15-9+
- InChI Key： WSIXAYLLNWAHIQ-OQLLNIDSSA-N
- SMILES： ClC1C=CC(=CC=1)CNC(/C(/C#N)=C/C1C=CC(=CC=1O)OCC)=O

Computed Properties

Exact Mass: 356.0927701g/mol
Monoisotopic Mass: 356.0927701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 520
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 82.4Å²

N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26581068-0.05g	N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide	473826-03-8	95.0%	0.05g	$246.0	2025-03-20

N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide Related Literature

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Additional information on N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide

Comprehensive Overview of N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide (CAS No. 473826-03-8)

N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide, with the CAS number 473826-03-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyanoenamide derivatives, which are known for their versatile applications in medicinal chemistry and material science. The unique structural features of this molecule, including the 4-chlorophenyl and 4-ethoxy-2-hydroxyphenyl moieties, contribute to its potential biological activities and industrial relevance.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative solutions in drug discovery and crop protection. Researchers have explored the synthesis and applications of N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide due to its promising properties. For instance, its cyano group and conjugated double bond system make it a candidate for studying enzyme inhibition and molecular interactions. These characteristics align with current trends in precision medicine and sustainable agriculture, where targeted molecular designs are paramount.

The compound's CAS No. 473826-03-8 is frequently searched in academic databases and patent repositories, reflecting its growing importance. Users often inquire about its synthetic routes, physicochemical properties, and potential applications. For example, questions like "How to synthesize N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide?" or "What are the biological activities of CAS 473826-03-8?" are common. Addressing these queries, studies suggest that the compound can be synthesized via Knoevenagel condensation, a widely used method for forming carbon-carbon double bonds in organic chemistry.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on environmentally friendly processes, researchers are investigating whether N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide can be produced using catalytic methods or biodegradable solvents. This aligns with global efforts to reduce the ecological footprint of chemical manufacturing. Additionally, its hydroxyphenyl group may offer antioxidant properties, making it relevant to the nutraceutical and cosmeceutical industries.

From a structural-activity relationship (SAR) perspective, the 4-ethoxy and 2-hydroxy substitutions on the phenyl ring are critical for modulating the compound's reactivity and binding affinity. These features are often discussed in forums focusing on drug design and molecular modeling. Moreover, the chlorophenyl component enhances the compound's lipophilicity, which is a desirable trait for bioavailability in pharmaceutical formulations.

In summary, N-[(4-chlorophenyl)methyl]-2-cyano-3-(4-ethoxy-2-hydroxyphenyl)prop-2-enamide (CAS No. 473826-03-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and properties continue to inspire research, particularly in areas like targeted therapy and sustainable chemistry. As interest grows, further studies will likely uncover additional uses and optimization strategies for this intriguing molecule.